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Compound of Interest

Compound Name: Curcumaromin C

Cat. No.: B15589602 Get Quote

Curcumaromin C: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Curcumaromin C is a phenolic compound isolated from the herbs of Curcuma aromatica

Salisb., a plant belonging to the Zingiberaceae family. While the genus Curcuma is a rich

source of bioactive compounds, with curcumin being the most studied, specific and detailed

information on Curcumaromin C is notably scarce in publicly available scientific literature. This

guide aims to consolidate the known information on Curcumaromin C and highlight the current

gaps in knowledge.

Physical and Chemical Properties
Detailed experimental data regarding the physical and chemical properties of Curcumaromin
C are limited. The fundamental molecular details are summarized in the table below.
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Property Value Source

Molecular Formula C₂₉H₃₂O₄ [1]

Molecular Weight 444.56 g/mol [1]

CAS Number 1810034-40-2 [2]

Classification Phenol, Polyphenol [1]

Data Not Available: Comprehensive experimental data for the following physical and chemical

properties of Curcumaromin C could not be retrieved from available scientific literature:

Melting Point

Boiling Point

Solubility in various solvents

pKa

LogP

Detailed Spectral Data (¹H NMR, ¹³C NMR, IR, UV-Vis, Mass Spectrometry)

While general spectral characteristics of related compounds from Curcuma aromatica have

been reported, specific data for Curcumaromin C is not available.

Experimental Protocols
Detailed experimental protocols for the specific isolation, purification, and synthesis of

Curcumaromin C are not described in the currently accessible scientific literature. General

methods for the extraction and isolation of constituents from Curcuma aromatica rhizomes

have been published. These typically involve extraction with organic solvents such as ethanol,

followed by chromatographic separation techniques like column chromatography to isolate

individual compounds.[3] However, a specific protocol optimized for Curcumaromin C has not

been found.
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Biological Activity and Signaling Pathways
There is a significant lack of information regarding the biological activities and mechanisms of

action of Curcumaromin C. While other related compounds, such as Curcumaromin A, have

been investigated for their potential therapeutic effects, no such studies were identified for

Curcumaromin C in the conducted search. Therefore, no signaling pathways or experimental

workflows can be visualized at this time.

Mandatory Visualizations
Due to the absence of data on signaling pathways and detailed experimental workflows for

Curcumaromin C, the creation of Graphviz diagrams as requested is not possible. The

necessary information to construct logical relationships, experimental steps, or molecular

interactions is not available in the public domain.

Conclusion
Curcumaromin C is a natural product with a known chemical formula and molecular weight,

isolated from Curcuma aromatica. However, a comprehensive understanding of its physical and

chemical properties, biological activities, and mechanisms of action is currently lacking in the

scientific literature. This presents an opportunity for future research to isolate and characterize

this compound thoroughly and to explore its potential pharmacological activities. Researchers

interested in the bioactive constituents of Curcuma species may find Curcumaromin C to be a

promising candidate for further investigation.
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To cite this document: BenchChem. [Physical and chemical properties of Curcumaromin C].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15589602#physical-and-chemical-properties-of-
curcumaromin-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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